1-[(2-fluorophenoxy)acetyl]-4-(2-phenylethyl)piperazine

• IUPAC Name: 2-(2-fluorophenoxy)-1-[4-(2-phenylethyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C20H23FN2O2/c21-18-8-4-5-9-19(18)25-16-20(24)23-14-12-22(13-15-23)11-10-17-6-2-1-3-7-17/h1-9H,10-16H2
• InChI Key: CASGGLZQGRFCJX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCC2=CC=CC=C2)C(=O)COC3=CC=CC=C3F
• Molecular Formula: C20H23FN2O2
• Molecular Weight: 342.4 g/mol

Description

1-[(2-fluorophenoxy)acetyl]-4-(2-phenylethyl)piperazine, also known as FPPP, is a chemical compound that belongs to the class of piperazine derivatives. It has been widely used in scientific research for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 1-[(2-fluorophenoxy)acetyl]-4-(2-phenylethyl)piperazine is not fully understood. However, it has been suggested that it acts as a partial agonist at the 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood, anxiety, and cognition. 1-[(2-fluorophenoxy)acetyl]-4-(2-phenylethyl)piperazine may also affect the levels of other neurotransmitters such as dopamine and norepinephrine, which are also implicated in the pathophysiology of psychiatric disorders.
Biochemical and Physiological Effects:
1-[(2-fluorophenoxy)acetyl]-4-(2-phenylethyl)piperazine has been shown to have various biochemical and physiological effects. It has been found to increase the levels of serotonin, dopamine, and norepinephrine in certain brain regions. It may also affect the levels of various hormones such as cortisol and prolactin. However, the exact effects of 1-[(2-fluorophenoxy)acetyl]-4-(2-phenylethyl)piperazine on these systems are still not fully understood.

Advantages and Limitations for Lab Experiments

1-[(2-fluorophenoxy)acetyl]-4-(2-phenylethyl)piperazine has several advantages for use in lab experiments. It is relatively easy to synthesize and can be obtained in pure form using column chromatography. It has also been shown to have a high affinity for serotonin receptors, making it a potential candidate for the development of new psychiatric medications. However, 1-[(2-fluorophenoxy)acetyl]-4-(2-phenylethyl)piperazine also has some limitations. It has been found to have some toxicity in animal studies, and its effects on humans are not fully understood.

Future Directions

There are several future directions for the study of 1-[(2-fluorophenoxy)acetyl]-4-(2-phenylethyl)piperazine. One area of research is the development of new medications based on 1-[(2-fluorophenoxy)acetyl]-4-(2-phenylethyl)piperazine for the treatment of psychiatric disorders. Another area of research is the investigation of the long-term effects of 1-[(2-fluorophenoxy)acetyl]-4-(2-phenylethyl)piperazine on the brain and other physiological systems. Additionally, further studies are needed to understand the exact mechanism of action of 1-[(2-fluorophenoxy)acetyl]-4-(2-phenylethyl)piperazine and its potential therapeutic applications.

Synthesis Methods

The synthesis of 1-[(2-fluorophenoxy)acetyl]-4-(2-phenylethyl)piperazine involves the reaction between 1-(2-fluorophenoxy)acetyl chloride and 1-(2-phenylethyl)piperazine in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure 1-[(2-fluorophenoxy)acetyl]-4-(2-phenylethyl)piperazine. The chemical structure of 1-[(2-fluorophenoxy)acetyl]-4-(2-phenylethyl)piperazine can be confirmed using various spectroscopic techniques such as NMR, IR, and mass spectrometry.

Scientific Research Applications

1-[(2-fluorophenoxy)acetyl]-4-(2-phenylethyl)piperazine has been used in various scientific studies for its potential therapeutic applications. It has been found to have an affinity for serotonin receptors, particularly the 5-HT1A and 5-HT2A receptors. This makes it a potential candidate for the treatment of various psychiatric disorders such as depression, anxiety, and schizophrenia.